Cas no 1448854-87-2 ((1R*,4R*)-tert-Butyl N-[4-(pyridin-2-ylamino)cyclohexyl]carbamate)
(1R*,4R*)-tert-Butyl N-[4-(pyridin-2-ylamino)cyclohexyl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- (1R*,4R*)-tert-Butyl N-[4-(pyridin-2-ylamino)cyclohexyl]carbamate
-
- Inchi: 1S/C16H25N3O2/c1-16(2,3)21-15(20)19-13-9-7-12(8-10-13)18-14-6-4-5-11-17-14/h4-6,11-13H,7-10H2,1-3H3,(H,17,18)(H,19,20)/t12-,13-
- InChI Key: PIAGKSDCIJORIY-JOCQHMNTSA-N
- SMILES: C(OC(C)(C)C)(=O)N[C@@H]1CC[C@@H](NC2=NC=CC=C2)CC1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
(1R*,4R*)-tert-Butyl N-[4-(pyridin-2-ylamino)cyclohexyl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM505446-1g |
tert-Butyl((1r,4r)-4-(pyridin-2-ylamino)cyclohexyl)carbamate |
1448854-87-2 | 97% | 1g |
$527 | 2022-06-12 | |
| Fluorochem | 091247-1g |
1R,4R)-tert-Butyl N-[4-(pyridin-2-ylamino)cyclohexyl]carbamate |
1448854-87-2 | 1g |
£385.00 | 2022-03-01 | ||
| Key Organics Ltd | KS-7240-250MG |
(1R,4R)-tert-Butyl N-[4-(pyridin-2-ylamino)cyclohexyl]carbamate |
1448854-87-2 | >95% | 0.25g |
£323.00 | 2023-06-14 | |
| Key Organics Ltd | KS-7240-1G |
(1R,4R)-tert-Butyl N-[4-(pyridin-2-ylamino)cyclohexyl]carbamate |
1448854-87-2 | >95% | 1g |
£487.00 | 2025-02-08 | |
| Key Organics Ltd | KS-7240-0.25g |
(1R,4R)-tert-Butyl N-[4-(pyridin-2-ylamino)cyclohexyl]carbamate |
1448854-87-2 | >95% | 0.25g |
£325.00 | 2025-02-08 |
(1R*,4R*)-tert-Butyl N-[4-(pyridin-2-ylamino)cyclohexyl]carbamate Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on (1R*,4R*)-tert-Butyl N-[4-(pyridin-2-ylamino)cyclohexyl]carbamate
(1R*,4R*)-tert-Butyl N-[4-(pyridin-2-ylamino)cyclohexyl]carbamate: A Comprehensive Overview
The compound with CAS No 1448854-87-2, known as (1R*,4R*)-tert-butyl N-[4-(pyridin-2-ylamino)cyclohexyl]carbamate, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential applications. This compound is a derivative of a cyclohexane ring substituted with a pyridine moiety and a tert-butyl carbamate group, making it a valuable molecule for further research and development.
Structural Analysis: The molecule consists of a cyclohexane ring with a pyridine group attached at the 2-position of the pyridine ring. The stereochemistry at the 1R* and 4R* positions of the cyclohexane ring is crucial for its biological activity. The tert-butyl carbamate group adds bulk to the molecule, potentially influencing its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have highlighted the importance of stereochemistry in determining the efficacy and selectivity of such compounds in biological systems.
Synthesis and Characterization: The synthesis of (1R*,4R*)-tert-butyl N-[4-(pyridin-2-ylamino)cyclohexyl]carbamate involves multi-step reactions, including nucleophilic substitution, coupling reactions, and stereochemical control. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its structure and stereochemistry. These methods ensure high purity and accurate characterization, which are essential for subsequent biological evaluations.
Biological Activity: Recent research has demonstrated that this compound exhibits potent inhibitory activity against various enzymes, making it a promising lead compound for drug development. For instance, studies have shown that it can inhibit key enzymes involved in inflammatory pathways, suggesting its potential use in anti-inflammatory therapies. Additionally, its ability to modulate ion channels has opened avenues for exploring its role in neurodegenerative diseases.
Pharmacokinetic Properties: Understanding the pharmacokinetic profile of (1R*,4R*)-tert-butyl N-[4-(pyridin-2-ylamino)cyclohexyl]carbamate is critical for its therapeutic application. Preclinical studies indicate that the tert-butyl group enhances lipophilicity, which may improve oral bioavailability. However, further investigations are required to assess its metabolism and potential for drug-drug interactions.
Applications in Drug Discovery: The unique combination of a pyridine ring and a tert-butyl carbamate group in this compound makes it an attractive candidate for medicinal chemistry programs targeting various therapeutic areas. Its structural versatility allows for further modifications to optimize potency, selectivity, and pharmacokinetic properties.
In conclusion, (1R*,4R*)-tert-butyl N-[4-(pyridin-2-ylamino)cyclohexyl]carbamate (CAS No 1448854-87-2) represents a significant advancement in organic synthesis and pharmacology. With its well-defined structure, promising biological activity, and potential for further optimization, this compound holds great promise for future drug discovery efforts.
1448854-87-2 ((1R*,4R*)-tert-Butyl N-[4-(pyridin-2-ylamino)cyclohexyl]carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)